Cas no 945018-87-1 (4-Tritylaniline hydrochloride)

• Product Name: 4-Tritylaniline hydrochloride
• CAS No: 945018-87-1
• MF: C₂₅H₂₂ClN
• MW: 371.9019
• MDL: MFCD00050697
• CID: 4660733
• PubChem ID: 361283
• Update Time: 2025-10-29

4-Tritylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Tritylaniline hydrochloride
• 4-Tritylaniline HCl
• NSC624226
• 4-(triphenylmethyl)aniline hydrochloride
• SY046773
• 4-tritylaniline;hydrochloride
• 945018-87-1
• MFCD00050697
• 4-TritylanilineHydrochloride
• CS-0330103
• SCHEMBL25390331
• AS-59376
• AKOS032455843
• CHEMBL1992106
• DB-106992
• 4-TritylanilineHCl
• NSC-624226
• AC1979

• MDL： MFCD00050697
• Inchi： 1S/C25H21N.ClH/c26-24-18-16-23(17-19-24)25(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22;/h1-19H,26H2;1H
• InChI Key： GGYQDMHUVMIEFM-UHFFFAOYSA-N
• SMILES： Cl[H].N([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 371.1440774g/mol
• Monoisotopic Mass: 371.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 4-Tritylaniline hydrochloride

4-Tritylaniline Hydrochloride (CAS No. 945018-87-1): A Comprehensive Overview

4-Tritylaniline hydrochloride (CAS No. 945018-87-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, known for its unique trityl-protected aniline structure, has garnered significant attention in recent years due to its versatile applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "4-Tritylaniline hydrochloride uses", "CAS 945018-87-1 properties", and "synthesis of trityl-protected anilines", reflecting the growing interest in this compound.

The molecular structure of 4-Tritylaniline hydrochloride features a triphenylmethyl (trityl) group attached to the para position of an aniline moiety, with the amine functionality protected as its hydrochloride salt. This protection strategy is particularly valuable in multi-step organic syntheses where selective deprotection is required. Recent studies have highlighted its role as a key intermediate in the preparation of advanced pharmaceutical compounds, especially those targeting neurological disorders and anti-inflammatory applications.

In the context of current research trends, 4-Tritylaniline hydrochloride has become increasingly relevant due to the rising demand for protected amine building blocks in drug development. The compound's stability under various reaction conditions makes it particularly useful for modern synthetic methodologies, including parallel synthesis and combinatorial chemistry approaches that are revolutionizing pharmaceutical research. Search queries such as "amine protection strategies 2023" and "trityl group in medicinal chemistry" demonstrate the compound's connection to cutting-edge research topics.

The physicochemical properties of 4-Tritylaniline hydrochloride contribute significantly to its utility in chemical synthesis. With a molecular weight of 381.91 g/mol and typically appearing as a white to off-white crystalline powder, this compound offers excellent solubility in polar organic solvents while remaining stable under standard storage conditions. These characteristics make it particularly suitable for automated synthesis platforms, addressing the industry's growing need for high-throughput screening compatible reagents.

From an application perspective, 4-Tritylaniline hydrochloride serves multiple roles in contemporary chemical research. Beyond its primary function as a protected aniline derivative, it has found use in the development of novel catalysts, specialty polymers, and advanced materials with unique optical properties. The compound's versatility aligns well with current market trends favoring multifunctional chemical intermediates, as evidenced by frequent searches for "versatile amine protectors" and "trityl applications in materials science".

Quality control and analytical characterization of 4-Tritylaniline hydrochloride typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods ensure the compound meets the stringent purity requirements of pharmaceutical applications, where even minor impurities can significantly impact research outcomes. The growing emphasis on analytical method validation in chemical research has made proper characterization of such specialty chemicals increasingly important.

In the current market landscape, the demand for 4-Tritylaniline hydrochloride continues to grow, driven by expanding pharmaceutical R&D activities worldwide. The compound's commercial availability from multiple specialty chemical suppliers has improved in recent years, though researchers often seek information about "reliable 4-Tritylaniline hydrochloride suppliers" and "bulk pricing CAS 945018-87-1". This reflects both the compound's increasing adoption and the need for cost-effective sourcing strategies in academic and industrial laboratories.

Looking forward, the scientific community anticipates new applications for 4-Tritylaniline hydrochloride in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. These potential applications align with broader trends in personalized medicine and precision chemistry, areas that have seen exponential growth in research interest and funding. The compound's unique combination of stability and reactivity positions it well to contribute to these cutting-edge developments.

Environmental and safety considerations for 4-Tritylaniline hydrochloride follow standard laboratory chemical handling protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment and adequate ventilation are recommended when working with this compound. This safety profile contributes to its popularity in research settings, particularly compared to more reactive amine-protecting alternatives.

In conclusion, 4-Tritylaniline hydrochloride (CAS No. 945018-87-1) represents a valuable tool in modern chemical research, with applications spanning pharmaceutical development, materials science, and specialty chemical synthesis. Its growing importance is reflected in the increasing number of research publications and patent applications citing this compound. As synthetic methodologies continue to advance and new applications emerge, 4-Tritylaniline hydrochloride is poised to maintain its relevance in the chemical research landscape for years to come.